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CAS No.: 3769-57-1

Cat. No.: B1582831

Get Quote

Executive Summary & Rationale
Disperse Red 5 (DR5) [CAS: 3769-57-1] is a ubiquitous azo dye used in the coloration of

synthetic fibers (acetate, nylon, polyester).[1] While commercially valued for its "rubine" (bluish-

red) hue and wash fastness, its environmental profile presents distinct challenges compared to

its structural analogs, such as Disperse Red 1 (DR1).

This guide provides a technical framework for assessing the environmental risk of DR5. Unlike

standard safety data sheets (SDS), this document focuses on comparative structural toxicity

and degradation kinetics. We synthesize data to demonstrate that while DR5 may exhibit lower

mutagenic potency than DR1 due to steric hindrance from chlorine substitution, its aquatic

toxicity remains a critical concern requiring specific remediation protocols.

Comparative Hazard Profiling: DR5 vs. Alternatives
To understand the risk of DR5, we must benchmark it against the industry-standard "high

concern" dye, Disperse Red 1. The primary differentiator is the chlorine substituent on the

diazo ring.
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Table 1: Structural & Toxicological Comparison
Feature

Disperse Red 5

(Target)

Disperse Red 1

(Reference)

Disperse Red 13

(Analog)

CAS Number 3769-57-1 2872-52-8 3180-81-2

Diazo Component 2-Chloro-4-nitroaniline 4-Nitroaniline 2-Chloro-4-nitroaniline

Coupling Component

N,N-bis(2-

hydroxyethyl)-m-

toluidine

N-ethyl-N-(2-

hydroxyethyl)aniline

N-ethyl-N-(2-

hydroxyethyl)aniline

Structural Insight

Chlorinated Azo.[2]

The Cl group at the

ortho position creates

steric hindrance.

Non-Chlorinated Azo.

Planar structure

facilitates DNA

intercalation.

Chlorinated Azo.

Structurally similar to

DR5.[1]

Mutagenicity (Ames)

Predicted Moderate.

(Lower than DR1).

The Cl substituent

often reduces

mutagenic potency by

~14x compared to

non-chlorinated

analogs [1].[3][4]

High. Well-

documented positive

in S. typhimurium

(TA98/TA100) with

metabolic activation

[2].

Moderate. Lower

mutagenicity than

DR1 due to Cl-

induced steric effects

[1].

Aquatic Toxicity

High. Chlorinated

aromatics often exhibit

increased lipophilicity

(logKow), enhancing

bioaccumulation in

Daphnia.

Moderate. LC50

values typically higher

(less toxic) than

chlorinated

counterparts.

High. Increased

toxicity to Daphnia

similis compared to

DR1 [1].

Expert Insight: The "Chlorine Paradox"
In environmental risk assessment, the presence of the chlorine atom in DR5 (inherited from the

2-chloro-4-nitroaniline precursor) creates a divergence in risk profiles:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/HK/zh/sds/aldrich/344206
http://www.worlddyevariety.com/disperse-dyes/disperse-red-5.html
https://www.researchgate.net/publication/44674744_Differential_Toxicity_of_Disperse_Red_1_and_Disperse_Red_13_in_the_Ames_Test_HepG2_Cytotoxicity_Assay_and_Daphnia_Acute_Toxicity_Test
https://pubmed.ncbi.nlm.nih.gov/20549607/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582831?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reduced Genotoxicity: The chlorine atom distorts the planarity of the molecule, making it

more difficult for the dye (or its metabolites) to intercalate into DNA, thus lowering mutagenic

potential compared to DR1.

Increased Ecotoxicity: Conversely, the chlorine atom increases the molecule's hydrophobicity

(log P), facilitating faster uptake across the gill membranes of aquatic organisms like

Daphnia magna, leading to higher acute toxicity.

Experimental Protocols
This section details self-validating workflows for the detection and toxicity assessment of DR5.

Protocol A: Analytical Determination (HPLC-MS/MS)
Objective: Quantify DR5 at ng/L levels in complex wastewater matrices.

Reagents:

Acetonitrile (LC-MS Grade)

Ammonium Acetate (Buffer)

Solid Phase Extraction (SPE) Cartridges (Polymeric divinylbenzene, e.g., Oasis HLB)

Workflow:

Sample Pre-treatment: Filter wastewater through 0.45 µm glass fiber filter. Adjust pH to 6.5.

SPE Enrichment:

Condition cartridge with 5 mL Methanol followed by 5 mL Milli-Q water.

Load 100 mL sample (flow rate < 5 mL/min).

Wash with 5% Methanol in water (removes polar interferences).

Elute with 2 x 3 mL Acetonitrile. Evaporate to dryness under N2 stream and reconstitute in

1 mL mobile phase.
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LC-MS/MS Parameters:

Column: C18 Reverse Phase (2.1 x 100 mm, 1.7 µm).

Mobile Phase: (A) 5mM Ammonium Acetate in Water, (B) Acetonitrile.

Gradient: 10% B (0-1 min)

95% B (10 min)

Hold (2 min).

Detection: Electrospray Ionization (ESI) Positive Mode. Monitor transition m/z 379

165 (Quantifier) and 379

134 (Qualifier).

Protocol B: Toxicity Assessment (Modified Ames Test)
Objective: Assess mutagenic potential of DR5 metabolites (simulating azo cleavage).

Causality: Azo dyes are "pro-mutagens." They require metabolic reduction (cleavage of the -

N=N- bond) to release carcinogenic aromatic amines. Standard Ames tests may yield false

negatives if the S9 fraction (liver enzyme) does not sufficiently reduce the azo bond.

Step-by-Step Methodology:

Prival Modification: Use the "Prival modification" of the Ames test. This involves a pre-

incubation step with hamster liver S9 (richer in azo-reductase than rat S9) and Flavin

Mononucleotide (FMN) as a cofactor to ensure complete azo cleavage [3].

Strains:

S. typhimurium TA98 (detects frameshift mutations - common for aromatic amines).

S. typhimurium TA100 (detects base-pair substitutions).

Dosing: Prepare DR5 in DMSO. Test concentrations: 10, 50, 100, 500, 1000 µ g/plate .

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582831?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation:

Positive Control: 2-Aminoanthracene (requires activation).

Negative Control: DMSO solvent only.

Criteria: A 2-fold increase in revertant colonies over the negative control indicates

mutagenicity.

Mitigation Strategy: Performance Comparison
Effective risk management requires removing the dye before discharge. We compare

Adsorption (Phase Transfer) vs. Advanced Oxidation Processes (Degradation).

Table 2: Remediation Performance Metrics
Metric

Adsorption (Activated

Carbon)
AOP (UV / H2O2)

Mechanism
Physical transfer of dye from

water to solid phase.

Radical attack (

OH) cleaving the azo bond.

DR5 Removal Efficiency
>95% (Equilibrium time: ~4

hours).

>99% (Reaction time: ~30-60

mins).

Toxicity Reduction
High. Whole molecule is

removed.

Variable. Risk of forming toxic

intermediates (e.g., nitro-

anilines) if oxidation is

incomplete.

Sludge Production
High (Spent carbon is

hazardous waste).
Low (Chemical degradation).

Cost Profile
Low CapEx, High OpEx (Media

replacement).

High CapEx (UV lamps),

Moderate OpEx.

Diagram: Azo Dye Degradation Pathway
The following diagram illustrates the reductive cleavage of DR5, highlighting the formation of

the critical intermediate 2-Chloro-4-nitroaniline, which drives the secondary toxicity risk.
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Caption: Figure 1. Degradation pathway of Disperse Red 5. Note the formation of 2-Chloro-4-

nitroaniline, a stable toxic intermediate requiring aggressive oxidation for complete

mineralization.

Risk Assessment Workflow
To ensure "Authoritative Grounding," the following workflow outlines the tiered approach for

assessing DR5 in industrial effluents.

Effluent Sample Tier 1: Chemical Analysis
(HPLC-MS/MS) Conc. > PNEC?

Tier 2: Acute Toxicity
(Daphnia magna 48h)Yes

Discharge Approved

No (< 0.1 µg/L)

Toxicity Observed?
Tier 3: Genotoxicity
(Ames Test + S9)

No

Remediation Required
(Implement AOP)

Yes (LC50 < 10 mg/L)
Positive

Negative
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Caption: Figure 2. Tiered Environmental Risk Assessment (ERA) Framework for Disperse Red
5. PNEC = Predicted No-Effect Concentration.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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